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Compound of Interest

Compound Name: Hexafluoroacetone

Cat. No.: B1148349

For Researchers, Scientists, and Drug Development Professionals

Hexafluoroacetone (HFA) is a colorless, non-flammable, and highly reactive gas with a musty
odor.[1][2] It is a crucial building block in the synthesis of various specialty chemicals, including
pharmaceuticals, solvents, and polymers.[3][4] However, its high reactivity and toxicity
necessitate stringent safety and handling protocols to minimize risks to laboratory personnel
and the environment. This technical guide provides an in-depth overview of the safety
precautions, handling procedures, and emergency responses associated with
Hexafluoroacetone.

Physicochemical and Toxicological Properties

A thorough understanding of the physical, chemical, and toxicological properties of
Hexafluoroacetone is fundamental to its safe handling.

Physical and Chemical Properties

Hexafluoroacetone is a gas at standard temperature and pressure. It is typically supplied as a
liquefied compressed gas.[5] Key physical and chemical properties are summarized in Table 1.
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Property Value Reference
Chemical Formula C3FeO [3]

Molar Mass 166.02 g/mol [3]

Boiling Point -28 °C (-18 °F) [31[5]
Melting Point -129 °C (-199.4 °F) [3]

Vapor Pressure

4525 mmHg at 21.1 °C

[6]

Vapor Density

5.76 (Air = 1)

[5]

Solubility Reacts vigorously with water [31[6]

Appearance Colorless gas [31[5]
Musty, becomes acrid in the

Odor [6]

presence of acidic impurities

Table 1: Physical and Chemical Properties of Hexafluoroacetone

Reactivity and Incompatibilities

Hexafluoroacetone is a highly reactive substance. Its key reactivity hazards include:

Reaction with Water: It reacts vigorously with water and moisture to form a highly acidic

hydrate.[3][4][6] This reaction is exothermic and can generate considerable heat.[1]

Incompatible Materials: It is incompatible with strong acids, and oxidizing agents such as

perchlorates, peroxides, permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.

[1][7]

Material Incompatibility: It attacks glass and most metals.[6][8]

Decomposition: When heated to high temperatures (550 °C), it decomposes to produce toxic

and corrosive fumes, including hydrogen fluoride and carbon monoxide.[1][5][6]

Toxicological Data
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Hexafluoroacetone is toxic by inhalation, ingestion, and skin absorption.[5][9] It is a severe
irritant to the eyes, skin, and respiratory tract.[6][10] The available quantitative toxicity data is
presented in Table 2.

Toxicity Metric Value Species Reference
LC50 (Inhalation) 275 ppm (4 hours) Rat [11]

LD50 (Oral) 190 mg/kg (trihydrate)  Rat [9]

LD50 (Dermal) 670 ma/kg Rat [9]

(sesquihydrate)

11 mg/kg (6-16 days
TDLo (Dermal) Rat [12]
pregnant)

IDLH (Immediately
Dangerous to Life or 9 ppm N/A [7]
Health)

Table 2: Acute Toxicity Data for Hexafluoroacetone
Health Effects:

¢ Acute Effects: Inhalation can cause severe respiratory irritation, coughing, wheezing, and
potentially fatal pulmonary edema, with effects that may be delayed.[1][10] Skin and eye
contact can cause severe burns.[1][10] Ingestion is toxic.[10] Rapid evaporation of the liquid
can cause frostbite.[10]

o Chronic Effects: There is evidence that Hexafluoroacetone may be a teratogen (causes
birth defects) in animals and may damage the testes.[1] Prolonged exposure can also affect
the liver, kidneys, and blood cells.[1]

Engineering Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and appropriate personal protective equipment is
essential to prevent exposure to Hexafluoroacetone.
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Engineering Controls

» Ventilation: All work with Hexafluoroacetone must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[6][10] Local exhaust ventilation should be
used at the site of chemical release.[1]

e Enclosure: For operations with a higher potential for release, the process should be
enclosed.[1]

e Monitoring: Gas detectors should be used when toxic gases may be released.[10]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Hexafluoroacetone:

PPE Category Specification Reference

Tightly fitting safety goggles or
) a full-face shield in
Eye/Face Protection o ) ) [6][11]
combination with respiratory

protection.

Solvent-resistant gloves (e.g.,
Butyl rubber) and protective
) ] clothing to prevent skin
Skin Protection ] ) [1]16][13]
contact. Cold-insulating gloves
should be worn when handling

the liquefied gas.

A NIOSH-approved full-
facepiece respirator with
appropriate cartridges (e.g., for
i ) acid gases and organic

Respiratory Protection ) [6][11]
vapors) or a self-contained
breathing apparatus (SCBA)
for higher concentrations or

emergencies.

Table 3: Personal Protective Equipment (PPE) for Handling Hexafluoroacetone
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Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is critical for preventing accidents and
exposure.

Handling

e Read and understand the Safety Data Sheet (SDS) before working with
Hexafluoroacetone.[10]

e Only trained personnel should handle this chemical.[1]
e Avoid contact with skin, eyes, and clothing.[10]

e Do not breathe gas, fumes, vapor, or spray.[10]

e Use non-sparking tools.[6]

o Prevent fire caused by electrostatic discharge.[6]

o Close the cylinder valve after each use and when empty.[10]

Do not eat, drink, or smoke in areas where Hexafluoroacetone is handled.[1][10]

Storage

o Store in a cool, dry, well-ventilated, fireproof area.[6][9]

Keep containers tightly closed and locked up.[6][11]

Protect cylinders from physical damage and securely chain them in an upright position.[8]
[10]

Store away from incompatible materials such as water, acids, and oxidizing agents.[1][9]

Do not expose containers to temperatures exceeding 50 °C (122 °F).[10]

Emergency Procedures
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Immediate and appropriate response to emergencies is crucial to mitigate the consequences of
a Hexafluoroacetone release or exposure.

Spills and Leaks

The following diagram outlines the general procedure for responding to a Hexafluoroacetone

spill or leak.
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Spill or Leak Detected

Evacuate non-essential personnel
from the area.

i

Ensure adequate ventilation.
Use local exhaust if safe to do so.

i

Don appropriate PPE:
- Full-face respirator or SCBA
- Chemical resistant suit
- Solvent-resistant gloves

Qf safe, stop the flow of gas or quuid)

Liquid Spill Gas Leak
For liquid spills, absorb with For gas leaks, use a fine water spray
vermiculite, dry sand, or earth. to help disperse the vapor cloud.
Place in a sealed container. Do not apply water directly to the leak source.

r

(Decontaminate the area

and equipment.

i

Dispose of waste as
hazardous material according to
local regulations.

Report the incident to the
appropriate personnel.
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New Chemical Introduction

Gather Information:
- Safety Data Sheet (SDS)
- Literature Review

'

Conduct Risk Assessment:
- Identify Hazards
- Evaluate Risks

'

KImplement Control Measuresj

Engineering Controls:
- Fume Hood
- Ventilation

Select Appropriate PPE: Administrative Controls:
- Gloves, Goggles, Respirator - SOPs, Training

4>(Safe Handling and Use)<7

Emergency Preparedness:
Proper Waste Disposal - Spill Kit
- First Aid

Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1148349?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.youtube.com/watch?v=9zYqt-iQ4ns
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.slideshare.net/slideshow/reproductive-toxicology-studies-according-to-oecd-guidlines-422/135512344
https://www.slideshare.net/slideshow/reproductive-toxicology-studies-according-to-oecd-guidlines-422/135512344
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/guidance-document-on-inhalation-toxicity-studies-second-edition_fba59116-en.html
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg422-2015.pdf
https://www.benchchem.com/product/b1148349#safety-and-handling-precautions-for-hexafluoroacetone
https://www.benchchem.com/product/b1148349#safety-and-handling-precautions-for-hexafluoroacetone
https://www.benchchem.com/product/b1148349#safety-and-handling-precautions-for-hexafluoroacetone
https://www.benchchem.com/product/b1148349#safety-and-handling-precautions-for-hexafluoroacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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